Cas no 2228419-53-0 (3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2228419-53-0
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6250458
• PubChem ID: 165686705
• Update Time: 2025-10-28

3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine
• 2228419-53-0
• EN300-1768970

• Inchi： 1S/C13H17N/c1-4-11-6-5-7-12(8-11)9-13(2,3)10-14/h1,5-8H,9-10,14H2,2-3H3
• InChI Key： ZHVKKORNWZSITO-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228419-53-0)

3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine, also known by its CAS number 2228419-53-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include an ethynyl group and a substituted phenyl ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications.

The molecular structure of 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine is composed of a central amine group attached to a tertiary carbon atom, which is further substituted with two methyl groups. The ethynyl group attached to the phenyl ring adds to the compound's reactivity and potential for forming stable complexes with metal ions. This structural arrangement has been shown to influence the compound's solubility, stability, and reactivity in different solvents and biological environments.

Recent studies have explored the potential therapeutic applications of 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine. One notable area of research is its use as a lead compound in the development of new drugs for neurological disorders. The compound's ability to cross the blood-brain barrier and interact with specific receptors in the central nervous system has been investigated in preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine exhibited potent activity against certain types of neurodegenerative diseases by modulating key signaling pathways involved in neuronal survival and function.

In addition to its potential in neurological disorders, 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action involves targeting specific enzymes and proteins that are overexpressed in cancer cells, thereby disrupting their proliferation and survival. These findings suggest that 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine could be a valuable candidate for further development as an anticancer agent.

The synthesis of 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine has been optimized using modern synthetic methods, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry. These techniques have enabled researchers to produce the compound with high purity and yield, facilitating its use in various experimental settings. The synthetic route typically involves the coupling of an ethynyl-substituted aryl halide with a suitable amine precursor under controlled conditions. The resulting product is then purified using standard chromatographic techniques to ensure its chemical integrity.

The physicochemical properties of 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine, such as its melting point, boiling point, and solubility in different solvents, have been extensively characterized. These properties are crucial for understanding the compound's behavior in both laboratory settings and biological systems. For example, its moderate solubility in water and organic solvents makes it suitable for formulation into various dosage forms, including solutions and suspensions.

In terms of safety and toxicity, preliminary studies have indicated that 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical trials. Researchers are currently conducting comprehensive safety assessments to ensure that any potential side effects are identified and addressed.

The potential applications of 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine extend beyond medicinal chemistry. In materials science, this compound has been explored as a building block for constructing advanced functional materials with unique optical and electronic properties. The presence of the ethynyl group allows for facile functionalization through click chemistry reactions, enabling the creation of complex molecular architectures with tailored functionalities.

In conclusion, 3-(3-ethynylphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228419-53-0) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific disciplines.